Cas no 1895490-60-4 (1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid
• CAS No: 1895490-60-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6273463
• PubChem ID: 117312484
• Update Time: 2025-05-25

1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid
• 1895490-60-4
• EN300-1778934
• 1-{3-[(dimethylamino)methyl]phenyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H17NO2/c1-14(2)9-10-4-3-5-11(8-10)13(6-7-13)12(15)16/h3-5,8H,6-7,9H2,1-2H3,(H,15,16)
• InChI Key： IHDFXZAXVFLQKU-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(CN(C)C)C=2)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid

Exploring the Properties and Applications of 1-{3-(Dimethylamino)methylphenyl}Cyclopropane-1-Carboxylic Acid (CAS No. 1895490-60-4)

The compound 1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid, identified by the CAS number 1895490-60-4, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane-containing carboxylic acids, which have garnered significant attention in recent years due to their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a cyclopropane ring fused to a carboxylic acid group, with a substituted phenyl group attached via a methylene bridge. The phenyl substituent is further modified by a dimethylamino group, which introduces significant steric and electronic effects into the molecule. These features make the compound highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly due to their unique pharmacokinetic profiles and ability to modulate biological targets effectively. The presence of the dimethylamino group in this compound enhances its lipophilicity, which is a critical parameter for drug absorption and bioavailability.

In terms of synthesis, this compound can be prepared through various routes, including coupling reactions, Friedel-Crafts alkylation, and ring-opening reactions of epoxides or aziridines. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with enhanced biological activity. For instance, researchers have explored its use in constructing bioactive heterocycles, which are essential components of many therapeutic agents.

Moreover, the compound exhibits interesting reactivity under certain conditions, such as participation in [2+2] cycloaddition reactions or serving as a Michael acceptor in conjugate additions. These reactions open up avenues for its use in organic synthesis and material chemistry.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of this compound is crucial for its safe handling and disposal. Recent studies have focused on assessing its biodegradability under various environmental conditions to ensure minimal ecological impact.

In conclusion, the compound 1-{3-(dimethylamino)methylphenyl}cyclopropane-1-carboxylic acid (CAS No. 1895490-60-4) represents a valuable addition to the arsenal of chemical tools available for modern research and development. Its unique structure, coupled with its versatile reactivity and potential applications, makes it an exciting subject for further investigation across multiple disciplines.